Cas no 82938-20-3 (1-(4-methoxyphenyl)-3-methylbutan-1-one)

• Product name: 1-(4-methoxyphenyl)-3-methylbutan-1-one
• CAS No: 82938-20-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD09908152
• CID: 708648
• PubChem ID: 12757769

1-(4-methoxyphenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(4-methoxyphenyl)-3-methyl-
• 1-(4-methoxyphenyl)-3-methylbutan-1-one
• 1-(4-Methoxy-Phenyl)-3-Methyl-Butan-1-One
• OVMXLDVTBSWXOY-UHFFFAOYSA-N
• EN300-260848
• 82938-20-3
• SCHEMBL3830886
• MFCD09908152
• CS-0243212
• AM1198
• DTXSID00509104
• 1-Butanone, 1-(4-methoxyphenyl)-3-methyl-

• MDL： MFCD09908152
• Inchi： InChI=1S/C12H16O2/c1-9(2)8-12(13)10-4-6-11(14-3)7-5-10/h4-7,9H,8H2,1-3H3
• InChI Key： OVMXLDVTBSWXOY-UHFFFAOYSA-N
• SMILES： CC(C)CC(=O)C1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones